[(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-Acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate

• Molecular Formula: C34H44O9
• Molecular Weight: 596.7 g/mol
• IUPAC Name: [(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate
• InChI: InChI=1S/C34H44O9/c1-9-17(2)31(37)43-25-14-24(41-19(4)35)32(5)16-40-28-29(32)33(25,6)23(13-26(36)38-8)34(7)27-18(3)21(20-10-11-39-15-20)12-22(27)42-30(28)34/h9-11,15,21-25,28-30H,12-14,16H2,1-8H3/b17-9+/t21-,22-,23+,24-,25+,28-,29+,30-,32-,33+,34-/m1/s1
• InChI Key: CJHBVBNPNXOWBA-HLIKQWNHSA-N
• Isomeric SMILES: C/C=C(\C)/C(=O)O[C@H]1C[C@H]([C@]2(CO[C@@H]3[C@@H]2[C@]1([C@@H]([C@]4([C@@H]3O[C@H]5C4=C([C@@H](C5)C6=COC=C6)C)C)CC(=O)OC)C)C)OC(=O)C
• SMILES: CC=C(C)C(=O)OC1CC(C2(COC3C2C1(C(C4(C3OC5C4=C(C(C5)C6=COC=C6)C)C)CC(=O)OC)C)C)OC(=O)C
• Synonyms: salannin

Description

[(1R,2S,4R,6R,9R,10S,11R,12S,14R,15R,18R)-14-Acetyloxy-6-(furan-3-yl)-10-(2-methoxy-2-oxoethyl)-7,9,11,15-tetramethyl-3,17-dioxapentacyclo[9.6.1.02,9.04,8.015,18]octadec-7-en-12-yl] (E)-2-methylbut-2-enoate is a limonoid.
CID 5281310 is a natural product found in Melia volkensii, Melia azedarach, and other organisms with data available.

Scientific Research Applications

Tricyclic Product Formation in Penicillin Derivatives

One application involves tricyclic product formation from penicillin derivatives. Mara et al. (1982) explored the reaction between penicillin-derived thiazoloazetidinones and ethyl diazoacetate, leading to tricyclic adducts (Mara, Singh, Thomas, & Williams, 1982).

Chiral Building Blocks for Prostanoids

Valiullina et al. (2019) synthesized chiral 7-oxabicyclo[2.2.1]heptane building blocks for prostanoids. They studied intramolecular carbocyclization reactions to create cycles with specific orientations of side substituents (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).

Synthesis of Oxabicyclo Octane Derivatives

Gerber and Vogel (2001) focused on the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane derivatives and their role in asymmetric synthesis of complex sugar derivatives (Gerber & Vogel, 2001).

Asymmetric Synthesis of Polyketide Spiroketals

Meilert, Pettit, and Vogel (2004) researched the non-iterative asymmetric synthesis of C15 polyketide spiroketals. They explored stereo- and enantioselective conversions leading to potential cancer-cell-growth inhibition (Meilert, Pettit, & Vogel, 2004).

Epoxidation and Oxetane Formation

Mosimann and Vogel (2000) studied the epoxidation of certain compounds leading to stereoselective formation and subsequent transformations to oxabicyclo octane systems (Mosimann & Vogel, 2000).